Cas no 1208250-22-9 ([2-(3-hydroxypropylamino)pyrimidin-5-yl]boronic acid)

[2-(3-hydroxypropylamino)pyrimidin-5-yl]boronic acid structure
1208250-22-9 structure
Product Name:[2-(3-hydroxypropylamino)pyrimidin-5-yl]boronic acid
CAS No:1208250-22-9
MF:C7H12BN3O3
MW:196.999481201172
CID:2617282
PubChem ID:55253202
Update Time:2025-04-21

[2-(3-hydroxypropylamino)pyrimidin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [2-(3-hydroxypropylamino)pyrimidin-5-yl]boronic acid
    • AKOS006287055
    • (2-((3-HYDROXYPROPYL)AMINO)PYRIMIDIN-5-YL)BORONIC ACID
    • AT34781
    • SCHEMBL247578
    • AB41342
    • 1208250-22-9
    • (2-[(3-HYDROXYPROPYL)AMINO]PYRIMIDIN-5-YL)BORONIC ACID
    • (2-[(3-Hydroxypropyl)amino]pyrimidin-5-yl)boronicacid
    • Inchi: 1S/C7H12BN3O3/c12-3-1-2-9-7-10-4-6(5-11-7)8(13)14/h4-5,12-14H,1-3H2,(H,9,10,11)
    • InChI Key: XCVUTCBKLKURJQ-UHFFFAOYSA-N
    • SMILES: OCCCNC1N=CC(B(O)O)=CN=1

Computed Properties

  • Exact Mass: 197.0971714Da
  • Monoisotopic Mass: 197.0971714Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.5Ų
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